1-Oxa-6-azaspiro[3.5]nonane

• IUPAC Name: 1-oxa-8-azaspiro[3.5]nonane
• InChI: InChI=1S/C7H13NO/c1-2-7(3-5-9-7)6-8-4-1/h8H,1-6H2
• InChI Key: ORIDQWJOJCVWHY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCO2)CNC1
• Molecular Formula: C7H13NO
• DSSTOX Substance ID: DTXSID20738272
• Molecular Weight: 127.18 g/mol
• CAS No.: 204388-70-5

Description

1-Oxa-6-azaspiro[3.5]nonane is a chemical compound with the molecular formula C7H13NO. It has an average mass of 127.184 Da and a monoisotopic mass of 127.099716 Da. The compound is also known by other synonyms such as 1-oxa-8-azaspiro[3.5]nonane.

Molecular Structure Analysis

The molecular structure of this compound is represented by the SMILES string C1CC2(CCO2)CNC1. This indicates that the compound contains a spirocyclic structure with an oxygen atom (Oxa) and a nitrogen atom (aza) incorporated into the ring system.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a density of 1.0±0.1 g/cm³, a boiling point of 207.8±13.0 °C at 760 mmHg, and a vapor pressure of 0.2±0.4 mmHg at 25°C. The compound has a molar refractivity of 35.8±0.4 cm³, a polar surface area of 21 Ų, and a polarizability of 14.2±0.5 10^-24 cm³.

Scientific Research Applications

Synthesis and Chemical Properties

1-Oxa-6-azaspiro[3.5]nonane and related compounds have been a focal point in synthetic organic chemistry due to their unique structures and potential biological activities. Various strategies have been developed for their synthesis, highlighting the chemical interest in these compounds (Sinibaldi & Canet, 2008). For instance, the synthesis of 2-oxa-7-azaspiro[4.4]nonane-8,9-diones through Mn(III)-based oxidation of 4-acylpyrrolidine-2,3-diones showcases innovative methods in the formation of these complex structures (Huynh, Nguyen, & Nishino, 2017).

Applications in Drug Discovery

The unique spirocyclic structures of this compound and similar molecules make them attractive for drug discovery. They have been synthesized as multifunctional modules for potential applications in this field. Such molecules are designed to be structurally diverse and novel, contributing to the discovery of new pharmaceuticals (Li, Rogers-Evans, & Carreira, 2013).

Biological Studies and Natural Products

Compounds containing the this compound moiety have been identified in natural products with significant biological activities. For example, Lycoplanine A, isolated from the club moss Lycopodium complanatum, features a 1-oxa-6-azaspiro[4.4]nonane moiety and exhibits potent inhibition of T-type calcium channels (Zhang et al., 2017).

Safety and Hazards

The safety data sheet for 1-Oxa-6-azaspiro[3.5]nonane suggests that it should be handled with care to avoid dust formation and inhalation. In case of skin or eye contact, the affected area should be washed off with soap and plenty of water. If ingested, medical attention should be sought immediately.